Cas no 820238-67-3 (3,5-Pyrazolidinedione, 1-(2-methylphenyl)-)

3,5-Pyrazolidinedione, 1-(2-methylphenyl)- structure
820238-67-3 structure
Product name:3,5-Pyrazolidinedione, 1-(2-methylphenyl)-
CAS No:820238-67-3
MF:C10H10N2O2
MW:190.1986
CID:700533
PubChem ID:11240927

3,5-Pyrazolidinedione, 1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyrazolidinedione, 1-(2-methylphenyl)-
    • 1-(2-methyl-phenyl)-pyrazolidine-3,5-dione
    • 1-(2-methylphenyl)pyrazolidine-3,5-dione
    • 1-o-Tolyl-pyrazolidine-3,5-dione
    • BB 0238368
    • SCHEMBL5444371
    • DTXSID90459765
    • 1-(o-Tolyl)pyrazolidine-3,5-dione
    • 820238-67-3
    • Inchi: InChI=1S/C10H10N2O2/c1-7-4-2-3-5-8(7)12-10(14)6-9(13)11-12/h2-5H,6H2,1H3,(H,11,13)
    • InChI Key: YKCKTXFMLXMMHG-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1N2C(=O)CC(=O)N2

Computed Properties

  • Exact Mass: 190.074227566g/mol
  • Monoisotopic Mass: 190.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.4Ų

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